2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]acetamide
• InChI: InChI=1S/C15H18Cl2N4O2/c1-10(2)13(6-21-9-18-8-19-21)20-15(22)7-23-14-4-3-11(16)5-12(14)17/h3-5,8-10,13H,6-7H2,1-2H3,(H,20,22)
• InChI Key: LDBKLZYWRVLIOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN1C=NC=N1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N4O2
• Molecular Weight: 357.2 g/mol
• CAS No.: 2034333-78-1

Description

2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide is a useful research compound. Its molecular formula is C15H18Cl2N4O2 and its molecular weight is 357.24. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Degradation

Chlorophenols, including compounds structurally related to "2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide," are primarily studied for their environmental impact, particularly their role as precursors to dioxins in chemical and thermal processes like Municipal Solid Waste Incineration (MSWI). Studies have summarized the concentration values for chlorophenols, potential precursors, and dioxins in various locations and conditions within MSWI and their Air Pollution Control Devices (APCDs), finding a correlation between chlorophenol and chlorobenzene concentrations (Peng et al., 2016). This research highlights the incomplete combustion products and possible pathways for the generation of chlorophenols and their transformation into more harmful compounds like dioxins.

Toxicological Studies

The toxicology of related compounds such as 2,4-dichlorophenoxyacetic acid (2,4-D) has been rapidly advancing, with studies focused on its mutagenicity and effects on non-target species, particularly in aquatic environments (Zuanazzi et al., 2020). These investigations provide insights into the specific characteristics of 2,4-D toxicity and mutagenicity, emphasizing the importance of understanding the molecular biology of such compounds and their environmental and health impacts.

Wastewater Treatment and Environmental Persistence

Research on the treatment of wastewater produced by the pesticide industry has identified various toxic pollutants related to chlorophenols and their derivatives. These studies are crucial for developing effective wastewater treatment strategies to prevent environmental contamination and protect water sources. The combined use of biological processes and granular activated carbon has been shown to effectively remove these compounds, highlighting the significance of advanced treatment methods in mitigating the environmental impact of such chemicals (Goodwin et al., 2018).